Cas no 683-98-7 (Methyl Bromodifluoroacetate)

• Product Name: Methyl Bromodifluoroacetate
• CAS No: 683-98-7
• MF: C₃H₃BrF₂O₂
• MW: 188.955527544022
• MDL: MFCD06248118
• CID: 502263
• PubChem ID: 87561270
• Update Time: 2025-06-22

Methyl Bromodifluoroacetate Chemical and Physical Properties

Names and Identifiers

• Methyl Bromodifluoroacetate
• Aceticacid, 2-bromo-2,2-difluoro-, methyl ester
• Bromodifluoroacetic Acid Methyl Ester
• methyl 2-bromo-2,2-difluoroacetate
• methyl-bromodifluoroacetate
• methyl bromo(difluoro)acetate
• IOBCLXSGWMFVQJ-UHFFFAOYSA-N
• Methyl Bromodifluoroacetate , 97%
• bromo-difluoroacetic acid methylester
• STL555771
• SBB090867
• BBL101974
• Bromo(difluoro)acetic acid methyl ester
• Acet
• Acetic acid, bromodifluoro-, methyl ester
• SCHEMBL543581
• CS-0121434
• AKOS006228821
• M2020
• MFCD06248118
• AS-47874
• FT-0677374
• F16563
• DTXSID60382591
• 683-98-7
• DB-370989
• Bromo(difluoro)acetic acid methyl ester, Methyl 2-bromo-2,2-difluoroethanoate
• MethylBromodifluoroacetate>Acetic acid, 2-bromo-2,2-difluoro-, methyl ester
• Methyl 2-bromo-2,2-difluoroethanoate

• MDL： MFCD06248118
• Inchi： 1S/C3H3BrF2O2/c1-8-2(7)3(4,5)6/h1H3
• InChI Key： IOBCLXSGWMFVQJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OC)(F)F

Computed Properties

• Exact Mass: 187.92845g/mol
• Monoisotopic Mass: 187.92845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.7125 g/cm3 (23 ºC)
• Boiling Point: 96°C(lit.)
• Flash Point: 6.6±25.9 ºC,
• Refractive Index: 1.3880 (589.3 nm 23 ºC)
• Solubility: Slightly soluble (16 g/l) (25 º C),

Methyl Bromodifluoroacetate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H302+H312+H332-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P403+P235-P405-P501
• Hazardous Material transportation number：2924
• Hazardous Material Identification：
• HazardClass：IRRITANT
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl Bromodifluoroacetate

Methyl Bromodifluoroacetate: Applications and Research Insights

Methyl Bromodifluoroacetate (CAS no. 683-98-7) is a fluorinated carboxylate ester that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural and functional properties. This compound, characterized by its bromine and fluorine substituents, exhibits distinct reactivity and utility in synthetic chemistry, drug development, and material science. The presence of both bromine and fluorine atoms makes it a versatile intermediate, enabling a wide range of chemical transformations that are not possible with simpler esters.

The synthesis of Methyl Bromodifluoroacetate typically involves the bromination and subsequent esterification of difluoroacetic acid. The process requires careful control of reaction conditions to ensure high yield and purity, as the presence of impurities can significantly affect downstream applications. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to optimize the production of this compound, making it more accessible for industrial-scale applications.

In recent years, Methyl Bromodifluoroacetate has found applications in the development of novel pharmaceuticals. Its structural features make it an attractive building block for constructing complex molecular architectures. Researchers have explored its use in the synthesis of bioactive molecules, including potential therapeutic agents targeting various diseases. The fluorine atoms in Methyl Bromodifluoroacetate contribute to the metabolic stability of drug candidates, enhancing their bioavailability and efficacy.

One notable area of research involving Methyl Bromodifluoroacetate is its role in medicinal chemistry. The compound has been utilized in the design of inhibitors for enzymes involved in metabolic pathways relevant to cancer and inflammation. By leveraging its reactive sites, chemists have developed derivatives that exhibit potent inhibitory activity. These findings highlight the importance of fluorinated compounds in modern drug discovery.

Moreover, Methyl Bromodifluoroacetate has been investigated for its potential in materials science. Its unique electronic properties make it suitable for applications in organic electronics and liquid crystals. Researchers have explored its use in the development of novel materials with enhanced thermal stability and optical properties. These advancements underscore the broad utility of this compound beyond pharmaceuticals.

The latest research on Methyl Bromodifluoroacetate also includes studies on its environmental impact. While fluorinated compounds are known for their stability, there is ongoing investigation into their degradation pathways and potential effects on ecosystems. Efforts are being made to develop sustainable synthetic routes that minimize environmental footprint while maintaining high product quality.

In conclusion, Methyl Bromodifluoroacetate (CAS no. 683-98-7) is a multifaceted compound with significant applications across multiple scientific disciplines. Its role in pharmaceutical development, material science, and environmental research underscores its importance as a chemical intermediate. As research continues to uncover new uses for this compound, its relevance is expected to grow further, driving innovation in both academic and industrial settings.